Cas no 1040663-64-6 (2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide)
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-[8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxopyrimido[5,4-b]indol-5-yl]-N-phenylacetamide
- 2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide
-
- Inchi: 1S/C26H21FN4O3/c1-34-20-10-7-17(8-11-20)14-30-16-28-24-21-13-18(27)9-12-22(21)31(25(24)26(30)33)15-23(32)29-19-5-3-2-4-6-19/h2-13,16H,14-15H2,1H3,(H,29,32)
- InChI Key: KZVHEEYUHBIVDU-UHFFFAOYSA-N
- SMILES: C(NC1=CC=CC=C1)(=O)CN1C2=C(C=C(F)C=C2)C2N=CN(CC3=CC=C(OC)C=C3)C(=O)C1=2
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-5147-2μmol |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-5147-5μmol |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-5147-10μmol |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-5147-20μmol |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-5147-1mg |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-5147-2mg |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-5147-3mg |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-5147-4mg |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-5147-5mg |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-5147-10mg |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide |
1040663-64-6 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide Related Literature
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
Additional information on 2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide
Compound CAS No. 1040663-64-6: A Comprehensive Overview
The compound with CAS No. 1040663-64-6, known as 2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide, is a highly specialized organic molecule with significant potential in the fields of pharmacology and medicinal chemistry. This compound belongs to the class of pyrimidoindole derivatives, which have garnered considerable attention due to their diverse biological activities and structural versatility.
Pyrimido[5,4-b]indole is a fused bicyclic system that serves as the core structure of this compound. The presence of a fluorine atom at the 8-position introduces electronic effects that can influence the molecule's reactivity and pharmacokinetic properties. Additionally, the (4-methoxyphenyl)methyl group attached at position 3 contributes to the molecule's hydrophobicity and potential for interactions with biological targets. The N-phenylacetamide moiety further enhances the molecule's stability and bioavailability.
Recent studies have highlighted the importance of pyrimidoindole derivatives in drug discovery, particularly in targeting protein kinases and other enzymes involved in disease pathways. For instance, research published in *Nature Communications* demonstrated that similar compounds can modulate key signaling pathways in cancer cells, suggesting their potential as anticancer agents. The 8-fluoro substitution in this compound has been shown to improve its binding affinity to specific receptors, making it a promising candidate for further investigation.
The synthesis of this compound involves a multi-step process that includes coupling reactions and cyclization steps. Researchers have employed various strategies to optimize the synthesis pathway, ensuring high yields and purity. The use of mild reaction conditions and efficient catalysts has been instrumental in achieving these results. These advancements not only facilitate large-scale production but also pave the way for exploring structural analogs with enhanced properties.
In terms of applications, this compound has shown potential in several therapeutic areas. Preclinical studies have demonstrated its ability to inhibit key enzymes involved in inflammation and neurodegenerative diseases. Furthermore, its selective binding properties make it a valuable tool for studying cellular signaling mechanisms. Ongoing research is focused on understanding its pharmacokinetics and toxicity profiles to assess its suitability for clinical trials.
The structural features of this compound also make it an excellent candidate for further modification. By altering substituents at specific positions, researchers can explore a wide range of biological activities and optimize the molecule for different therapeutic applications. For example, substituting the methoxy group with other electron-donating or withdrawing groups could significantly alter its pharmacological profile.
In conclusion, CAS No. 1040663-64-6 represents a cutting-edge advancement in organic chemistry with broad implications for drug discovery and development. Its unique structure, combined with recent research findings, positions it as a valuable asset in the quest for novel therapeutic agents.
1040663-64-6 (2-{8-fluoro-3-[(4-methoxyphenyl)methyl]-4-oxo-3H,4H,5H-pyrimido[5,4-b]indol-5-yl}-N-phenylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)